Cas no 178242-86-9 (1-Azaspiro[3.6]decan-2-one)
1-Azaspiro[3.6]decan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-azaspiro[3.6]decan-2-one
- 1-Azaspiro[3.6]decan-2-one
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- MDL: MFCD20384797
- Inchi: 1S/C9H15NO/c11-8-7-9(10-8)5-3-1-2-4-6-9/h1-7H2,(H,10,11)
- InChI Key: JXXWWHDHPQWVPM-UHFFFAOYSA-N
- SMILES: O=C1CC2(CCCCCC2)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 168
- Topological Polar Surface Area: 29.1
1-Azaspiro[3.6]decan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB304619-1 g |
1-Azaspiro[3.6]decan-2-one; 98% |
178242-86-9 | 1 g |
€560.00 | 2023-07-19 | ||
| abcr | AB304619-1g |
1-Azaspiro[3.6]decan-2-one, 98%; . |
178242-86-9 | 98% | 1g |
€545.00 | 2025-04-20 |
1-Azaspiro[3.6]decan-2-one Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-Azaspiro[3.6]decan-2-one
Exploring the Versatile Applications and Properties of 1-Azaspiro[3.6]decan-2-one (CAS No. 178242-86-9)
In the realm of organic chemistry and pharmaceutical research, 1-Azaspiro[3.6]decan-2-one (CAS No. 178242-86-9) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique azaspiro framework, offers a wealth of possibilities for drug discovery and material science. Researchers and industry professionals are increasingly drawn to its potential in addressing modern challenges, such as the development of novel therapeutics and advanced functional materials.
The spirocyclic nature of 1-Azaspiro[3.6]decan-2-one provides a rigid yet adaptable scaffold, making it an attractive candidate for medicinal chemistry. Its aza-containing ring system is particularly valuable in the design of bioactive molecules, as it can mimic natural pharmacophores while enhancing metabolic stability. Recent studies have highlighted its utility in targeting central nervous system (CNS) disorders, a hot topic in contemporary drug development due to the growing prevalence of neurological conditions.
Beyond pharmaceuticals, 1-Azaspiro[3.6]decan-2-one has garnered attention in the field of agrochemicals and flavor/fragrance chemistry. Its structural complexity allows for fine-tuning of properties, enabling the creation of more efficient and environmentally friendly solutions. As sustainability becomes a pressing concern, the demand for such innovative compounds is expected to rise, aligning with global trends toward greener chemistry practices.
Synthetic accessibility is another key advantage of 1-Azaspiro[3.6]decan-2-one. Modern catalysis techniques, including transition metal-catalyzed reactions and organocatalysis, have streamlined its production, making it more accessible for large-scale applications. This aligns with the broader industry shift toward cost-effective and scalable synthetic routes, a topic frequently searched by professionals in the field.
In summary, 1-Azaspiro[3.6]decan-2-one (CAS No. 178242-86-9) represents a multifaceted compound with promising applications across diverse sectors. Its unique spirocyclic architecture, combined with its synthetic versatility, positions it as a valuable asset in addressing some of today's most pressing scientific and industrial challenges.
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